1-Tert-butyl-4-(2,2-diethoxyethyl)benzene
Overview
Description
1-Tert-butyl-4-(2,2-diethoxyethyl)benzene, also known as TDB, is an organic compound with a molecular formula of C15H24O2. It is a tertiary alkyl benzene, which is derived from the reaction of 1-tert-butyl-4-hydroxybenzene with 2,2-diethoxyethylamine. TDB is a colorless liquid with a sweet smell and is soluble in most organic solvents. It is a widely used compound in the chemical and pharmaceutical industries.
Scientific Research Applications
Synthesis and Characterization
1-Tert-butyl-4-(2,2-diethoxyethyl)benzene has been utilized in the synthesis of various compounds. For instance, a method for preparing 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl) benzene using a catalytic reaction involving mesitylene and 2,6-di-tert-butyl-4-methoxyl methylphenol in a halogenated hydrocarbon solution has been developed. This process is significant for synthesizing antioxidants like antioxidant 330 (吴成 et al., 2011). Additionally, 2,5-Di-tert-butyl-1,4-di-(p-benzoic acid oxyl) benzene, a compound with two ether bonds and two tert-butyls, was synthesized, showcasing the potential of 1-Tert-butyl-4-(2,2-diethoxyethyl)benzene in creating complex organic structures (Yangbin Jin, 2009).
Catalysis and Reaction Studies
The compound has been explored in various reaction and catalysis studies. For example, tert-butoxy radicals, closely related to 1-Tert-butyl-4-(2,2-diethoxyethyl)benzene, have been studied in their reaction with phenols, demonstrating efficient yield of corresponding phenoxy radicals (P. Das et al., 1981). This indicates the compound's utility in radical-based chemical reactions.
Material Science Applications
In material science, derivatives of 1-Tert-butyl-4-(2,2-diethoxyethyl)benzene have been used in the synthesis of organosoluble and light-colored fluorinated polyimides. These polyimides demonstrate good tensile strengths and high thermal stability, making them valuable in various industrial applications (Chin‐Ping Yang et al., 2006).
Battery Technology
A derivative, 2,5-Di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene (DBBB), has been studied as a redox shuttle additive for overcharge protection in lithium-ion batteries. This application demonstrates the compound's potential in enhancing the safety and longevity of battery technology (O. Leonet et al., 2018).
properties
IUPAC Name |
1-tert-butyl-4-(2,2-diethoxyethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26O2/c1-6-17-15(18-7-2)12-13-8-10-14(11-9-13)16(3,4)5/h8-11,15H,6-7,12H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQFSLJGXIDKVOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CC1=CC=C(C=C1)C(C)(C)C)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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